N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H15N3OS/c20-16(15-9-11-3-1-2-4-14(11)21-15)18-12-6-8-19-13(10-12)5-7-17-19/h1-5,7,9,12H,6,8,10H2,(H,18,20)
• InChI Key: BEEZSNVLPUMXLF-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol
• CAS No.: 2034588-54-8

Description

The compound “N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzo[b]thiophene-2-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It is related to the class of compounds known as tetrahydropyrazolo pyrazines.

Scientific Research Applications

Heterocyclic Synthesis

Heterocyclic compounds, including those derived from benzo[b]thiophen-2-yl-hydrazonoesters, have been synthesized for their varied applications in pharmacological fields. These compounds form the backbone for further chemical modifications leading to derivatives with potential biological activities. The synthesis of these heterocyclic compounds involves coupling reactions that yield pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, showcasing the versatility of these compounds in chemical synthesis and drug design (Mohareb et al., 2004).

Anticancer Activity

Related structural analogs have demonstrated significant anticancer activity, indicating the potential use of N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzo[b]thiophene-2-carboxamide in cancer research. The synthesis and characterization of such derivatives emphasize their applicability in exploring novel therapeutic agents for treating various cancer types (Rao et al., 2018).

Antimicrobial and Antibacterial Agents

Compounds synthesized from related structures have been evaluated for their antibacterial activity, demonstrating the potential of these compounds in developing new antibacterial agents. The antibacterial efficacy against various strains indicates their importance in addressing microbial resistance and the development of new antimicrobial drugs (Panda et al., 2011).

Molecular Docking and Biological Evaluations

The application in molecular docking studies, particularly those targeting specific proteins involved in disease processes, highlights the compound's potential role in drug discovery and design. Such studies facilitate the understanding of compound interactions at the molecular level, guiding the synthesis of more effective therapeutic agents (Flefel et al., 2018).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, characterization, and potential applications. This could involve in-depth studies on its mechanism of action, potential uses in medicine, and its physical and chemical properties.